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Compound of Interest

Compound Name: 6-Bromopyrido[2,3-B]pyrazine

Cat. No.: B599132 Get Quote

An In-depth Technical Guide to 6-
Bromopyrido[2,3-b]pyrazine
This technical guide provides a comprehensive overview of the physical and chemical

properties of 6-Bromopyrido[2,3-b]pyrazine, catering to researchers, scientists, and

professionals in drug development. This document outlines its chemical structure, properties,

synthesis, and potential applications, with a focus on experimental data and methodologies.

Core Chemical Identity and Properties
6-Bromopyrido[2,3-b]pyrazine is a heterocyclic compound featuring a pyridine ring fused to a

pyrazine ring, with a bromine substituent. This structure serves as a valuable scaffold in

medicinal chemistry and materials science.

Table 1: Physical and Chemical Properties of 6-Bromopyrido[2,3-b]pyrazine and Related

Isomers
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Property
6-Bromopyrido[2,3-
b]pyrazine

7-Bromopyrido[2,3-
b]pyrazine

8-Bromopyrido[3,4-
b]pyrazine

CAS Number 1204298-53-2[1] 52333-42-3[2][3] 929074-45-3

Molecular Formula C₇H₄BrN₃[4] C₇H₄BrN₃[2][3] C₇H₄BrN₃

Molecular Weight ~210.03 g/mol 210.03 g/mol [2][3] 210.03 g/mol

Appearance Solid Solid[2][3]
Yellow to pale yellow

solid

Melting Point Data not available 161-166 °C[2][3] 110-113 °C

Boiling Point Data not available
293.9±35.0 °C

(Predicted)[5]
Data not available

Solubility

Soluble in organic

solvents (specific data

not available)

Data not available Data not available

Predicted XlogP 1.5[4] Data not available Data not available

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 6-Bromopyrido[2,3-
b]pyrazine is not readily available in the reviewed literature, a general methodology for the

synthesis of pyrido[2,3-b]pyrazine derivatives involves the condensation of a substituted

diaminopyridine with an α-dicarbonyl compound. For instance, 7-bromo-1,4-dihydropyrido[2,3-

b]pyrazine-2,3-dione can be synthesized from 5-bromo-2,3-diaminopyridine and oxalic acid.[6]

A general workflow for the synthesis and characterization of such heterocyclic compounds is

outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Bromopyrido[2,3-b]pyrazine|High-Purity Building Block [benchchem.com]

2. 7-Bromopyrido 2,3-b pyrazine 95 52333-42-3 [sigmaaldrich.com]

3. 7-Bromopyrido 2,3-b pyrazine 95 52333-42-3 [sigmaaldrich.com]

4. rsc.org [rsc.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b599132?utm_src=pdf-body-img
https://www.benchchem.com/product/b599132?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B599132
https://www.sigmaaldrich.com/US/en/product/aldrich/759872
https://www.sigmaaldrich.com/SE/en/product/aldrich/759872
https://www.rsc.org/suppdata/ra/c3/c3ra47192f/c3ra47192f.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 7-Bromopyrido[2,3-b]pyrazine CAS#: 52333-42-3 [m.chemicalbook.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Physical and chemical properties of 6-Bromopyrido[2,3-
B]pyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599132#physical-and-chemical-properties-of-6-
bromopyrido-2-3-b-pyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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